Cas no 17802-58-3 (5-Pyrimidinamine,2-(3-aminophenyl)-)
17802-58-3 structure
Product Name:5-Pyrimidinamine,2-(3-aminophenyl)-
CAS No:17802-58-3
MF:C10H10N4
MW:186.21320104599
CID:122566
PubChem ID:45117410
Update Time:2025-04-18
5-Pyrimidinamine,2-(3-aminophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinamine,2-(3-aminophenyl)-
- Pyrimidine, 5-amino-2-(m-aminophenyl)- (8CI)
- SCHEMBL21537534
- 17802-58-3
- 2-(3-aminophenyl)pyrimidin-5-amine
-
- Inchi: 1S/C10H10N4/c11-8-3-1-2-7(4-8)10-13-5-9(12)6-14-10/h1-6H,11-12H2
- InChI Key: KLHSGENYMMOQFL-UHFFFAOYSA-N
- SMILES: N1C=C(C=NC=1C1C=CC=C(C=1)N)N
Computed Properties
- Exact Mass: 186.0907
- Monoisotopic Mass: 186.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8A^2
- XLogP3: 0.5
Experimental Properties
- PSA: 77.82
5-Pyrimidinamine,2-(3-aminophenyl)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
17802-58-3 (5-Pyrimidinamine,2-(3-aminophenyl)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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